Cas no 343373-32-0 (2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile)

2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile is a specialized heterocyclic compound featuring a 1,2,4-triazole core substituted with a trifluoromethylphenyl group and an acetonitrile moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the triazole ring offers versatility as a scaffold for further functionalization. The acetonitrile substituent provides a reactive handle for additional derivatization, making this compound a valuable intermediate in the synthesis of biologically active molecules. Its well-defined molecular architecture ensures consistent performance in research and industrial settings.
2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile structure
343373-32-0 structure
Product Name:2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
CAS No:343373-32-0
MF:C11H7F3N4O
MW:268.194691896439
MDL:MFCD01316696
CID:5156004
Update Time:2026-03-04

2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)ACETONITRILE
    • 1H-1,2,4-Triazole-1-acetonitrile, 4,5-dihydro-5-oxo-4-[3-(trifluoromethyl)phenyl]-
    • 2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
    • 2-[5-oxo-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]acetonitrile
    • MDL: MFCD01316696
    • Inchi: 1S/C11H7F3N4O/c12-11(13,14)8-2-1-3-9(6-8)17-7-16-18(5-4-15)10(17)19/h1-3,6-7H,5H2
    • InChI Key: NSWPHGOZMSVNBM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)N1C=NN(CC#N)C1=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 439
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.7

2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB297621-100 mg
2-{5-Oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile; .
343373-32-0
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€221.50 2023-04-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
343373-32-0 90%
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Key Organics Ltd
6N-019-1MG
2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
343373-32-0 >90%
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Key Organics Ltd
6N-019-5MG
2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
343373-32-0 >90%
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£46.00 2023-04-01
Key Organics Ltd
6N-019-10MG
2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
343373-32-0 >90%
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6N-019-50MG
2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
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6N-019-100MG
2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile
343373-32-0 >90%
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abcr
AB297621-100mg
2-{5-Oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile; .
343373-32-0
100mg
€283.50 2025-03-19

Additional information on 2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile

Comprehensive Overview of 2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile (CAS No. 343373-32-0)

2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile, with the CAS number 343373-32-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole derivatives, a class known for its diverse biological activities. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery. Researchers are increasingly exploring its potential applications in kinase inhibition, anti-inflammatory agents, and crop protection formulations.

The molecular structure of 2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile features a triazole ring fused with a phenyl moiety, which is substituted with a trifluoromethyl group. This unique architecture contributes to its ability to interact with various biological targets. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to cell proliferation and signal transduction. These properties align with current trends in precision medicine and targeted therapy, addressing growing demand for compounds with high specificity and low off-target effects.

In the context of green chemistry, 343373-32-0 has been evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic processes and solvent-free reactions have improved its production scalability, reducing waste generation. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and industrial innovation. The compound’s stability under various pH conditions also makes it suitable for formulation development in both oral and topical applications.

From a commercial perspective, 2-{5-oxo-4-[3-(trifluoromethyl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-1-yl}acetonitrile is often referenced in patents related to intellectual property (IP) protection for novel therapeutics. Its structural versatility allows for derivatization, enabling pharmaceutical companies to expand their compound libraries. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, meeting stringent Good Manufacturing Practice (GMP) standards.

Emerging applications of CAS 343373-32-0 include its use in bioimaging probes and diagnostic reagents, leveraging its fluorescence properties. Additionally, its compatibility with nanocarrier systems has been explored for drug delivery optimization, a hot topic in nanomedicine. As the scientific community continues to investigate its mechanisms, this compound is poised to play a pivotal role in advancing personalized healthcare and sustainable agriculture.

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